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Compound of Interest

Compound Name: Hoechst 33258

Cat. No.: B7802900 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide explores the principles and applications of Hoechst dyes, a family of blue

fluorescent stains integral to cell biology research. This document provides a detailed overview

of their properties, mechanism of action, and established protocols for key applications,

including cell cycle analysis and apoptosis detection.

Introduction to Hoechst Dyes
Hoechst dyes are a series of bis-benzimide dyes developed by Hoechst AG in the 1970s. The

most commonly used in biological research are Hoechst 33342 and Hoechst 33258.[1] These

cell-permeable dyes bind specifically to the minor groove of DNA, with a strong preference for

adenine-thymine (A-T) rich regions.[2][3] Upon binding to double-stranded DNA, their

fluorescence intensity increases approximately 30-fold, providing a high signal-to-noise ratio for

visualizing cell nuclei.[2][4] This characteristic, combined with their relatively low cytotoxicity at

working concentrations, makes them invaluable tools for studying cellular processes in both live

and fixed cells.[2][4]

Properties and Comparison of Hoechst Dyes
The selection between Hoechst 33342 and Hoechst 33258 primarily depends on the

experimental setup, particularly whether working with live or fixed cells. Hoechst 33342 exhibits

approximately 10-fold greater cell permeability than Hoechst 33258 due to the presence of a

lipophilic ethyl group, making it the preferred choice for staining living cells.[1][2]
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Property Hoechst 33342 Hoechst 33258 Hoechst 34580

Excitation Maximum

(with DNA)
~350 nm[1][5] ~350 nm[1] ~360 nm[2]

Emission Maximum

(with DNA)
~461 nm[1][5][6] ~461 nm[1][2] ~490 nm[2]

Cell Permeability High[1][2] Low to Moderate[5][7] Not specified

Primary Application Live and fixed cells[2]
Fixed cells, some live

cell applications[2]

Less common, DNA

staining[2]

Binding Affinity (Kd)
High affinity: 1-10 nM

(specific)[2][3]

High affinity: 1-10 nM

(specific)[2][3]
Not specified

Low affinity: ~1000 nM

(non-specific)[2][3]

Low affinity: ~1000 nM

(non-specific)[2][3]

Mechanism of Action
Hoechst dyes are non-intercalating agents that bind to the minor groove of B-DNA.[2][8] Their

fluorescence is significantly enhanced upon binding, a phenomenon attributed to the

suppression of rotational relaxation and reduced hydration.[2] The binding is specific to A-T rich

sequences, with the optimal binding site being a stretch of three A-T base pairs.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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